3-Amino-6-(4-chloro-2-fluorophenyl)pyrazine-2-carbonitrile

• IUPAC Name: 3-amino-6-(4-chloro-2-fluorophenyl)pyrazine-2-carbonitrile
• InChI: InChI=1S/C11H6ClFN4/c12-6-1-2-7(8(13)3-6)10-5-16-11(15)9(4-14)17-10/h1-3,5H,(H2,15,16)
• InChI Key: IJMPNLZGZADXOJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)F)C2=CN=C(C(=N2)C#N)N
• Molecular Formula: C11H6ClFN4
• Molecular Weight: 248.64 g/mol
• CAS No.: 1621413-91-9

Description

3-Amino-6-(4-chloro-2-fluorophenyl)pyrazine-2-carbonitrile is a useful research compound. Its molecular formula is C11H6ClFN4 and its molecular weight is 248.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-amino-6-bromopyrazine-2-carbonitrile (2.00 g, 9.55 mmol) in 1,4-dioxane (48 mL), were added (4-chloro-2-fluorophenyl)boronic acid (1.66 g, 9.55 mmol) and aqueous Na2CO3 (2 M, 24 mL, 48 mmol) and the reaction mixture sparged with N2 gas for 10 min. Pd(dppf)Cl2.CH2Cl2 (0.349 g, 0.477 mmol) was then added and the reaction mixture sparged for an additional 10 min with N2 gas. The reaction vessel was sealed and heated for 3 hours at 80° Celsius. The mixture was cooled to rt, filtered through celite, and the filter cake washed with EtOAc (300 mL). The filtrate was washed with a 1:1 mixture of brine/H2O (2×100 mL). The organic phase was concentrated to dryness and subjected to FCC to give the title compound (1.99 g, 84%). MS (ESI): mass calcd. for C11H6ClFN4, 248.03; m/z found 249.0 [M+H]+. 1H NMR (400 MHz, CDCl3) δ 8.67 (d, J=2.0, 1H), 7.83 (m, 1H), 7.25-7.08 (m, 2H), 5.36 (s, 2H).